![molecular formula C16H18N2O B3981002 N-[1-(4-ethylphenyl)ethyl]-2-pyridinecarboxamide](/img/structure/B3981002.png)
N-[1-(4-ethylphenyl)ethyl]-2-pyridinecarboxamide
Overview
Description
Etizolam was first synthesized in Japan in 1983 and has been used as a prescription drug for the treatment of anxiety and insomnia. However, due to its high potency and fast onset of action, it has become a popular research chemical that is often used in scientific studies. Etizolam is a Schedule IV controlled substance in the United States and is not approved for medical use.
Mechanism of Action
Etizolam works by enhancing the effects of the neurotransmitter gamma-aminobutyric acid (GABA) in the brain. GABA is an inhibitory neurotransmitter that helps to reduce the activity of neurons in the brain, resulting in a calming effect. Etizolam binds to the benzodiazepine site on the GABA-A receptor, increasing the affinity of GABA for the receptor and enhancing its inhibitory effects.
Biochemical and Physiological Effects:
Etizolam has been found to have a range of biochemical and physiological effects. It has been shown to reduce anxiety and promote relaxation, as well as producing sedation and muscle relaxation. It can also cause anterograde amnesia, which is the inability to form new memories. In addition, Etizolam has been found to have anticonvulsant and hypnotic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Etizolam in lab experiments is its fast onset of action and short duration of effect. This makes it a useful tool for studying the mechanisms of action of benzodiazepines and other related drugs. However, one of the limitations of using Etizolam is its high potency, which can make it difficult to accurately dose in animal studies. In addition, its use as a research chemical is subject to legal restrictions in many countries.
Future Directions
There are many potential future directions for research on Etizolam. One area of interest is the development of new benzodiazepine analogs that have improved therapeutic properties. Another area of research is the investigation of the long-term effects of Etizolam use, particularly in relation to its potential for abuse and dependence. Finally, there is also interest in exploring the potential use of Etizolam in the treatment of other conditions, such as epilepsy and depression.
In conclusion, Etizolam is a benzodiazepine analog that has been widely used in scientific research. It has a fast onset of action and short duration of effect, making it a useful tool for studying the mechanisms of action of benzodiazepines and related drugs. While it has a range of biochemical and physiological effects, its use as a research chemical is subject to legal restrictions in many countries. There are many potential future directions for research on Etizolam, including the development of new benzodiazepine analogs and the investigation of its long-term effects.
Scientific Research Applications
Etizolam has been used in a wide range of scientific studies, including pharmacological and toxicological research, as well as studies on anxiety and depression. It has been found to have similar effects to those of benzodiazepines, but with a faster onset of action and shorter duration of effect. This makes it a useful tool for studying the mechanisms of action of these types of drugs.
properties
IUPAC Name |
N-[1-(4-ethylphenyl)ethyl]pyridine-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O/c1-3-13-7-9-14(10-8-13)12(2)18-16(19)15-6-4-5-11-17-15/h4-12H,3H2,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFANPTFKIOASHQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(C)NC(=O)C2=CC=CC=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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